3,4-dichloro-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide

• IUPAC Name: 3,4-dichloro-N-(4-thiophen-2-yloxan-4-yl)benzamide
• InChI: InChI=1S/C16H15Cl2NO2S/c17-12-4-3-11(10-13(12)18)15(20)19-16(5-7-21-8-6-16)14-2-1-9-22-14/h1-4,9-10H,5-8H2,(H,19,20)
• InChI Key: VAQGFEAMKNWXGZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CS2)NC(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C16H15Cl2NO2S
• Molecular Weight: 356.3 g/mol

Description

3,4-dichloro-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide is a synthetic compound that belongs to the class of benzamide derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

Similar compounds have been shown to interact with their targets, leading to a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Compounds with similar structures have been shown to influence a broad range of biochemical pathways, leading to diverse biological and clinical applications .

Result of Action

Similar compounds have been shown to exhibit a wide range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .

Advantages and Limitations for Lab Experiments

One of the major advantages of 3,4-dichloro-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide is its potent anticancer activity against various cancer cell lines. However, it also has some limitations for lab experiments, including its low solubility in water and its potential toxicity to normal cells.

Future Directions

There are several future directions for the research and development of 3,4-dichloro-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide. One potential direction is the optimization of its chemical structure to improve its solubility and reduce its toxicity. Another direction is the development of new drug delivery systems to enhance its efficacy and reduce its side effects. Finally, further studies are needed to investigate its potential applications in other areas of scientific research, such as neuroscience and infectious diseases.

Synthesis Methods

The synthesis of 3,4-dichloro-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide involves a multi-step process. The starting material for the synthesis is 3,4-dichlorobenzoyl chloride, which is reacted with 4-(thiophen-2-yl)tetrahydro-2H-pyran-4-amine in the presence of a base to form the intermediate product this compound. The intermediate product is then purified and characterized by various spectroscopic techniques.

Scientific Research Applications

3,4-dichloro-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit potent anticancer activity against various cancer cell lines, including lung, breast, and colon cancer cells. It has also been shown to inhibit the growth of drug-resistant cancer cells, making it a promising candidate for the development of new cancer therapies.